(S)-(-)-2-PHENOXYPROPIONIC ACID
(S)-(-)-2-PHENOXYPROPIONIC ACID
Brand Name:
Vulcanchem
CAS No.:
1912-23-8
VCID:
VC0158239
InChI:
InChI=1S/C9H10O3/c1-7(9(10)11)12-8-5-3-2-4-6-8/h2-7H,1H3,(H,10,11)/t7-/m0/s1
SMILES:
CC(C(=O)O)OC1=CC=CC=C1
Molecular Formula:
C9H10O3
Molecular Weight:
166.17 g/mol
(S)-(-)-2-PHENOXYPROPIONIC ACID
CAS No.: 1912-23-8
Main Products
VCID: VC0158239
Molecular Formula: C9H10O3
Molecular Weight: 166.17 g/mol
| CAS No. | 1912-23-8 |
|---|---|
| Product Name | (S)-(-)-2-PHENOXYPROPIONIC ACID |
| Molecular Formula | C9H10O3 |
| Molecular Weight | 166.17 g/mol |
| IUPAC Name | (2S)-2-phenoxypropanoic acid |
| Standard InChI | InChI=1S/C9H10O3/c1-7(9(10)11)12-8-5-3-2-4-6-8/h2-7H,1H3,(H,10,11)/t7-/m0/s1 |
| Standard InChIKey | SXERGJJQSKIUIC-ZETCQYMHSA-N |
| Isomeric SMILES | C[C@@H](C(=O)O)OC1=CC=CC=C1 |
| SMILES | CC(C(=O)O)OC1=CC=CC=C1 |
| Canonical SMILES | CC(C(=O)O)OC1=CC=CC=C1 |
| Boiling Point | 266.0 °C |
| Melting Point | 117.5 °C |
| PubChem Compound | 775997 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume